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Compound of Interest

Compound Name: Chz868

Cat. No.: B606664

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and
disposal plans for the handling of CHZ868, a potent and selective type Il Janus kinase (JAK2)
inhibitor. Adherence to these procedures is critical to ensure a safe laboratory environment and
maintain the integrity of research outcomes.

Personal Protective Equipment (PPE)

Given that CHZ868 is an investigational compound with potential antineoplastic properties,
stringent handling precautions are necessary to minimize exposure. The following PPE is
mandatory when handling CHZ868 in solid (powder) or solution form.
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PPE Component Specification Rationale

) ) Prevents skin contact and
Double-gloving with _ _
o absorption. Double-gloving
chemotherapy-rated nitrile ,
Gloves ) provides an extra layer of
gloves (meeting ASTM D6978

protection against potential
standard).

tears or contamination.

] Protects eyes from splashes of
) Chemical splash goggles or a ) _
Eye Protection ) solutions or accidental
full-face shield. o
aerosolization of powder.

Impermeable, disposable o
_ Prevents contamination of
Lab Coat gown with long sleeves and ) ]
i o personal clothing and skin.
tight-fitting cuffs.

For handling powder outside of
) ) a containment device: A Minimizes the risk of inhaling
Respiratory Protection ] i )
NIOSH-approved respirator fine particles of the compound.

(e.g., N95 or higher).

A certified chemical fume hood ]
) ) ) Provides a controlled
or biological safety cabinet ]
. o environment to prevent the
Containment should be used when weighing _
) ) release of the compound into
or preparing solutions of

the laboratory.
CHZ868.

Operational Handling and Storage

Proper operational procedures are essential for safety and for preserving the stability of
CHZ868.

Reconstitution and Dilution:
o CHZ868 is typically supplied as a solid.[1]

» For in vitro studies, it is commonly dissolved in Dimethyl Sulfoxide (DMSO) to create a stock
solution, which is then further diluted in culture media.[1][2]
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e For in vivo experiments in mice, CHZ868 can be reconstituted in a vehicle such as 0.5%
methylcellulose / 0.5% Tween-80 for administration by oral gavage.[1]

Storage:
e Solid Form: Store at -20°C for up to 3 years.

e Stock Solutions: Aliguot and store at -80°C for up to 1 year or at -20°C for up to 6 months to
avoid repeated freeze-thaw cycles.[1][3]

Disposal Plan

All materials contaminated with CHZ868 must be treated as hazardous chemical waste.

Waste Type Disposal Procedure

) Dispose of in a clearly labeled hazardous
Solid CHZ868 ) )
chemical waste container.

_ _ , Place in a designated hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) o )
container immediately after use.

o ) Collect in a sealed, labeled hazardous waste
Liquid Waste (e.g., unused solutions) ] )
container. Do not pour down the drain.

) Carefully remove and place in a designated
Contaminated PPE o ]
hazardous waste bag for incineration.

Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocols

In Vitro Cell-Based Assay Protocol:

e Prepare Stock Solution: Dissolve solid CHZ868 in fresh DMSO to a concentration of 10 mM.
[1]

o Cell Seeding: Plate cells (e.g., JAK2-dependent cell lines like SET2) in appropriate culture
media.
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o Treatment: Dilute the CHZ868 stock solution in culture media to the desired final
concentrations (e.g., 0.05, 0.1, 0.2 uM) and add to the cells.[1] A vehicle control (DMSO)
should be run in parallel.[1]

« Incubation: Incubate the cells for the desired time period (e.g., 48-72 hours).[1]

» Analysis: Assess cell viability, proliferation, or specific signaling pathway inhibition (e.g.,
phosphorylation of STAT5) using appropriate assays.[1][2][4]

Mechanism of Action and Signaling Pathway

CHZ868 is a type Il inhibitor of JAK2, meaning it stabilizes the kinase in an inactive
conformation.[4][5] This prevents the phosphorylation and activation of downstream signaling
proteins, primarily the STAT (Signal Transducer and Activator of Transcription) family of
transcription factors.[2][4] The inhibition of the JAK2/STATS5 signaling pathway is a key
mechanism for its efficacy in myeloproliferative neoplasms and certain types of leukemia.[2][4]
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Caption: Inhibition of the JAK-STAT signaling pathway by CHZ868.
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Caption: General workflow for an in vitro CHZ868 cell-based experiment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
CHZ868]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b606664#personal-protective-equipment-for-handling-
chz868]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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